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Executive Summary

Rabdoserrin A, a naturally occurring ent-kaurane diterpenoid, was first isolated from the
medicinal plant Rabdosia serra (Maxim.) Hara. Its discovery in the mid-1980s marked an
important addition to the growing family of bioactive compounds derived from the Rabdosia
genus, which is well-known in traditional Chinese medicine. This technical guide provides a
detailed overview of the literature on Rabdoserrin A, covering its discovery, the experimental
protocols for its isolation and structure elucidation, its physicochemical properties, and its
known biological activities. While initial studies have pointed towards its potential as an
antifungal and cytotoxic agent, further research is required to fully understand its mechanism of
action and therapeutic potential. This document aims to serve as a foundational resource for
researchers interested in exploring Rabdoserrin A for novel drug development.

Discovery and Provenance

Rabdoserrin A was first isolated and identified by a team of Chinese scientists, with its
discovery published in 1985.

» Botanical Source: The compound was extracted from the leaves of Rabdosia serra (Maxim.)
Hara, a plant belonging to the Lamiaceae family. This plant has a history of use in traditional
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Chinese medicine for treating various ailments, including hepatitis, enteritis, and
cholecystitis.[1][2]

o Pioneering Research: The inaugural study that detailed the isolation and structural
characterization of Rabdoserrin A was published in the Chinese pharmaceutical journal,
Yaoxue Xuebao.[1][2] The compound was identified as a new ent-kaurane diterpenoid. This
initial research laid the groundwork for subsequent interest in Rabdoserrin A and other
related compounds from Rabdosia serra.

Physicochemical Properties and Structure

Rabdoserrin A is classified as an ent-kaurane diterpenoid, a class of natural products known
for their complex structures and diverse biological activities.

Property Value Reference
Chemical Formula C20H2605 [3]
Molecular Weight 346.42 g/mol [3]

CAS Number 96685-01-7 [3]
Appearance Powder [3]

Purity >98% (by HPLC) [3][4]

The precise chemical structure of Rabdoserrin A was determined through extensive
spectroscopic analysis, a standard practice in natural product chemistry.

Experimental Protocols

The following sections detail the methodologies employed in the seminal research for the
isolation and structural elucidation of Rabdoserrin A.

Isolation of Rabdoserrin A

The isolation of Rabdoserrin A from Rabdosia serra involves a multi-step extraction and
chromatographic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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